Cas no 4988-33-4 (Tetrahydro-2H-thiopyran; S,S-Dioxide)

• Product Name: Tetrahydro-2H-thiopyran; S,S-Dioxide
• CAS No: 4988-33-4
• MF: C₅H₁₀O₂S
• MW: 134.196700572968
• CID: 2626831
• PubChem ID: 138400
• Update Time: 2025-04-21

Tetrahydro-2H-thiopyran; S,S-Dioxide Chemical and Physical Properties

Names and Identifiers

• Pentamethylene sulfone
• 2H-Thiopyran, tetrahydro-, 1,1-dioxide
• NSC-139993
• 2H-Thiopyran, 1,1-dioxide
• SCHEMBL101744
• NSC 139993
• DTXSID20198135
• 668-893-5
• DTXCID50120626
• Tetrahydro-thiopyran 1,1-dioxide
• Methylendiathylsulfon
• 4988-33-4
• AKOS024432232
• Tetrahydro-2H-thiopyran 1,1-dioxide
• Thiacyclohexane dioxide
• Tetrahydro-2H-thiopyran 1,1-dioxide #
• Thiacyclohexane 1,1-dioxide
• NSC139993
• Tetrahydro-2H-thiopyran; S,S-Dioxide

• Inchi： 1S/C5H10O2S/c6-8(7)4-2-1-3-5-8/h1-5H2
• InChI Key： BUGOPWGPQGYYGR-UHFFFAOYSA-N
• SMILES： S1(CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 134.04
• Monoisotopic Mass: 134.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.4
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Density: 1.187
• Melting Point: 99.55°C
• Boiling Point: 183.7°C at 760 mmHg
• Flash Point: 44.4°C
• Refractive Index: 1.477
• PSA: 42.52000
• LogP: 1.66590

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thianes